7-cyclohexyl-2-phenylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 11-cyclohexyl-4-phenyl-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C20H19N5O/c26-19-16-13-21-20-22-18(14-7-3-1-4-8-14)23-25(20)17(16)11-12-24(19)15-9-5-2-6-10-15/h1,3-4,7-8,11-13,15H,2,5-6,9-10H2
• InChI Key: GHBUAMZAMTVUEV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C=CC3=C(C2=O)C=NC4=NC(=NN34)C5=CC=CC=C5
• Molecular Formula: C20H19N5O
• Molecular Weight: 345.4 g/mol

Description

7-cyclohexyl-2-phenylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a member of the pyrido-triazolo-pyrimidine family and has shown promising results in various studies related to its synthesis, mechanism of action, and physiological effects.

Mechanism of Action

The mechanism of action of 7-cyclohexyl-2-phenylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is not fully understood. However, studies have suggested that the compound acts on various molecular targets, including kinases, enzymes, and receptors. It has been shown to inhibit the activity of certain enzymes and disrupt the function of specific receptors, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have demonstrated that this compound has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and alleviate pain. The compound has also been shown to improve cognitive function in preclinical models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 7-cyclohexyl-2-phenylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one in lab experiments include its potential therapeutic effects, its high purity, and its ability to act on multiple molecular targets. However, limitations of using this compound in lab experiments include its cost, potential toxicity, and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 7-cyclohexyl-2-phenylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one. These include:
1. Further exploration of its potential use as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
2. Investigation of its potential use in treating inflammation and pain.
3. Further research to fully understand its mechanism of action and identify its molecular targets.
4. Development of more efficient and cost-effective synthesis methods for the compound.
5. Exploration of its potential use in combination with other therapeutic agents to enhance its efficacy.
Overall, this compound is a promising compound that has shown potential in various scientific research applications. Further research is needed to fully understand its mechanism of action and identify its potential uses in clinical settings.

Scientific Research Applications

The potential applications of 7-cyclohexyl-2-phenylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one in scientific research are diverse. This compound has been studied for its potential use as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its use in treating inflammation and pain. The compound has shown promising results in preclinical studies, and further research is ongoing to explore its potential use in clinical settings.